5-Bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide

• Molecular Formula: C10H12BrNO2S
• Molecular Weight: 290.18 g/mol
• IUPAC Name: 5-bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C10H12BrNO2S/c1-10(2)7(5-15-10)12-9(13)6-3-4-8(11)14-6/h3-4,7H,5H2,1-2H3,(H,12,13)
• InChI Key: JTNSCYQTJUJHLN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CS1)NC(=O)C2=CC=C(O2)Br)C

Description

5-Bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide is an organic compound belonging to the class of furan derivatives. This compound is characterized by the presence of a bromine atom at the 5-position of the furan ring and a carboxamide group attached to a 2,2-dimethylthietan-3-yl moiety. Furan derivatives are known for their diverse biological and pharmacological activities, making them of significant interest in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide typically involves the following steps:

Bromination: The furan ring is brominated at the 5-position using a brominating agent such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) under reflux conditions.

Amidation: The brominated furan derivative is then reacted with 2,2-dimethylthietan-3-amine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the desired carboxamide.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation and Reduction: The furan ring can be oxidized to form furanones or reduced to form dihydrofurans.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethylformamide (DMF) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products

Substitution: Formation of various substituted furan derivatives depending on the nucleophile used.

Oxidation: Formation of furanones and other oxygenated derivatives.

Reduction: Formation of dihydrofurans and related compounds.

Scientific Research Applications

5-Bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide has several scientific research applications, including:

Medicinal Chemistry: As a potential lead compound for the development of new drugs with antimicrobial, anti-inflammatory, or anticancer activities.

Biological Studies: Used in studies to understand the interaction of furan derivatives with biological targets such as enzymes and receptors.

Industrial Applications: Employed in the synthesis of advanced materials and as intermediates in the production of agrochemicals and pharmaceuticals.

Mechanism of Action

The exact mechanism of action of 5-Bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide is not well-documented. furan derivatives generally exert their effects by interacting with specific molecular targets such as enzymes, receptors, or DNA. The presence of the bromine atom and the carboxamide group may enhance the compound’s binding affinity and specificity towards these targets .

Comparison with Similar Compounds

Similar Compounds

• 5-Bromo-N-(3-chloro-2-(4-(prop-2-ynyl)piperazin-1-yl)phenyl)furan-2-carboxamide
• 5-Bromo-N-(5-methyl-1,3-thiazol-2-yl)furan-2-carboxamide

Uniqueness

5-Bromo-N-(2,2-dimethylthietan-3-yl)furan-2-carboxamide is unique due to the presence of the 2,2-dimethylthietan-3-yl moiety, which imparts distinct steric and electronic properties. This structural feature may influence the compound’s reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery and development .